Cas no 117632-01-6 (3,5-Pyridinedicarboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,4-dihydro-2,6-dimethyl-, 3,5-dihexadecylester)

• Product name: 3,5-Pyridinedicarboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,4-dihydro-2,6-dimethyl-, 3,5-dihexadecylester
• CAS No: 117632-01-6
• MF: C₄₈H₇₉F₂NO₅
• MW: 788.141382455826
• CID: 203848
• PubChem ID: 3088341

3,5-Pyridinedicarboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,4-dihydro-2,6-dimethyl-, 3,5-dihexadecylester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,4-dihydro-2,6-dimethyl-, 3,5-dihexadecylester
• dihexadecyl 4-[2-(difluoromethoxy)phenyl]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-4-(2-(difluoromethoxy)phenyl)-2,6-dimethyl-, dihexadecyl ester
• BRN 6035447
• 117632-01-6
• DTXSID00151849

• Inchi： InChI=1S/C48H79F2NO5/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-33-37-54-46(52)43-39(3)51-40(4)44(45(43)41-35-31-32-36-42(41)56-48(49)50)47(53)55-38-34-30-28-26-24-22-20-18-16-14-12-10-8-6-2/h31-32,35-36,45,48,51H,5-30,33-34,37-38H2,1-4H3
• InChI Key： MXTPLIJQLQUGPW-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCOC(C1=C(C)NC(C)=C(C(OCCCCCCCCCCCCCCCC)=O)C1C1=CC=CC=C1OC(F)F)=O

Computed Properties

• Exact Mass: 787.59297
• Monoisotopic Mass: 787.593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 56
• Rotatable Bond Count: 37
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 0.996
• Boiling Point: 762.5°Cat760mmHg
• Flash Point: 414.9°C
• Refractive Index: 1.486
• PSA: 73.86